Cas no 1546298-77-4 ({1-[(3,4-difluorophenyl)methyl]piperidin-4-yl}methanol)

• Product Name: {1-[(3,4-difluorophenyl)methyl]piperidin-4-yl}methanol
• CAS No: 1546298-77-4
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5579495
• Update Time: 2025-05-21

{1-[(3,4-difluorophenyl)methyl]piperidin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 1-[(3,4-difluorophenyl)methyl]-
• {1-[(3,4-difluorophenyl)methyl]piperidin-4-yl}methanol

• Inchi： 1S/C13H17F2NO/c14-12-2-1-11(7-13(12)15)8-16-5-3-10(9-17)4-6-16/h1-2,7,10,17H,3-6,8-9H2
• InChI Key： VHCRQCCFURZNJZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C(F)=C2)CCC(CO)CC1

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 317.1±27.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on {1-[(3,4-difluorophenyl)methyl]piperidin-4-yl}methanol

1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl Methanol: A Comprehensive Overview

The compound 1-[(3,4-difluorophenyl)methyl]piperidin-4-yl methanol, identified by the CAS number 1546298-77-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary alcohols and features a piperidine ring substituted with a difluorophenyl group and a hydroxymethyl group. The structure of this molecule is characterized by its unique stereochemistry and functional groups, which contribute to its diverse chemical properties.

The synthesis of 1-[(3,4-difluorophenyl)methyl]piperidin-4-yl methanol involves a series of intricate organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral environments. Researchers have also explored the use of transition metal catalysts to enhance the efficiency and selectivity of the synthesis process.

One of the most promising applications of this compound lies in its potential as a chiral auxiliary in organic synthesis. The hydroxymethyl group attached to the piperidine ring can act as a versatile functional group, enabling the construction of complex molecular architectures. Recent studies have demonstrated its utility in asymmetric induction during aldol reactions and other carbonyl additions, making it a valuable tool for synthesizing bioactive molecules.

In addition to its synthetic applications, 1-[(3,4-difluorophenyl)methyl]piperidin-4-yl methanol has shown potential in pharmacological research. Its ability to modulate enzyme activity and interact with biological membranes has been explored in various drug discovery programs. For instance, researchers have investigated its role as a lead compound for developing novel antibiotics and anticancer agents. The presence of fluorine atoms in the molecule enhances its lipophilicity and bioavailability, making it an attractive candidate for drug development.

The structural versatility of this compound also makes it suitable for materials science applications. Its ability to form hydrogen bonds and participate in π–π interactions has been exploited in the design of supramolecular assemblies and functional polymers. Recent studies have highlighted its potential as a building block for self-healing materials and stimuli-responsive systems.

In terms of environmental impact, the biodegradability and toxicity profiles of 1-[(3,4-difluorophenyl)methyl]piperidin-4-yl methanol have been extensively studied. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, minimizing its persistence in aquatic environments. However, further investigations are required to fully understand its long-term ecological effects.

The latest advancements in computational chemistry have provided new insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the hydroxymethyl group exhibits significant electron-donating properties, which influence the molecule's nucleophilicity and electrophilicity. These findings have been instrumental in guiding experimental designs for optimizing synthetic routes and predicting biological activities.

In conclusion, 1-[(3,4-difluorophenyl)methyl]piperidin-4-yl methanol is a multifaceted organic compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new properties and uses for this compound, its significance in various fields is expected to grow further.